3-(2,6-Dichlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C12H6Cl2FN3
• Molecular Weight: 282.10 g/mol
• IUPAC Name: 3-(2,6-dichlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H6Cl2FN3/c13-8-2-1-3-9(14)11(8)12-17-16-10-5-4-7(15)6-18(10)12/h1-6H
• InChI Key: DXRSTFCAQTWJRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NN=C3N2C=C(C=C3)F)Cl

Description

3-(2,6-Dichlorophenyl)-6-fluoro-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C12H6Cl2FN3 and its molecular weight is 282.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Hexachloroethane (2.60 g, 11.0 mmol) was added portionwise over 5 min at RT to a stirred mixture of Intermediate 26b (1.65 g, 5.50 mmol), triphenylphosphine (2.88 g, 11.0 mmol), and triethylamine (3.06 mL, 22.0 mmol) in THF (50 mL). The reaction mixture was stirred at RT for 18 h and then allowed to stand at RT for 72 h. The resulting suspension was filtered and the filtrate was concentrated in vacuo and purified by FCC using SCX-2 cartridge. The cartridge was washed with MeOH, and the product was eluted with 2M NH3 in MeOH to give the title compound (1.44 g, 93%) as a beige solid. LCMS (Method 3): Rt 3.08 min, m/z 282, 284 [MH+].